Cas no 438050-19-2 (4-Butoxy-2,6-difluorobenzyl alcohol)

• Product Name: 4-Butoxy-2,6-difluorobenzyl alcohol
• CAS No: 438050-19-2
• MF: C₁₁H₁₄F₂O₂
• MW: 216.224470615387
• MDL: MFCD22201020
• CID: 3161246
• PubChem ID: 22219883
• Update Time: 2025-05-20

4-Butoxy-2,6-difluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-Butoxy-2,6-difluorobenzyl alcohol
• CS-0327305
• SCHEMBL4680955
• JFQDJUWNPGRGJU-UHFFFAOYSA-N
• AKOS026670957
• JS-5022
• MFCD22201020
• 438050-19-2
• 4-n-Butoxy-2,6-difluorobenzyl alcohol
• (4-butoxy-2,6-difluorophenyl)methanol
• 4-butoxy-2,6-difluoro-benzylalcohol

• MDL： MFCD22201020
• Inchi： 1S/C11H14F2O2/c1-2-3-4-15-8-5-10(12)9(7-14)11(13)6-8/h5-6,14H,2-4,7H2,1H3
• InChI Key： JFQDJUWNPGRGJU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1CO)F)OCCCC

Computed Properties

• Exact Mass: 216.096
• Monoisotopic Mass: 216.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: -93.8?℃
• Boiling Point: 267.3±35.0 °C at 760 mmHg
• Flash Point: 129.4±22.5 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Butoxy-2,6-difluorobenzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Butoxy-2,6-difluorobenzyl alcohol

4-Butoxy-2,6-Difluorobenzyl Alcohol (CAS No. 438050-19-2): A Comprehensive Overview

4-Butoxy-2,6-difluorobenzyl alcohol, identified by the CAS registry number 438050-19-2, is a chemically synthesized compound with a unique structure that combines a butoxy group and two fluorine atoms on a benzene ring, along with a hydroxymethyl group. This compound has garnered attention in various fields due to its versatile chemical properties and potential applications in pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in synthetic chemistry have further highlighted its role as an intermediate in the synthesis of bioactive molecules.

The molecular structure of 4-butoxy-2,6-difluorobenzyl alcohol is characterized by a benzene ring substituted with a butoxy group at the para position and fluorine atoms at the ortho positions relative to the hydroxymethyl group. This arrangement imparts unique electronic and steric properties to the molecule, making it suitable for various chemical transformations. The presence of electron-withdrawing fluorine atoms enhances the reactivity of the benzyl alcohol group, facilitating its use in nucleophilic substitutions and other reactions commonly employed in organic synthesis.

Recent studies have explored the synthesis of 4-butoxy-2,6-difluorobenzyl alcohol through various routes, including Friedel-Crafts alkylation and directed metallation strategies. These methods have been optimized to improve yield and selectivity, addressing challenges associated with the functionalization of aromatic rings. The compound's stability under different reaction conditions has also been investigated, providing insights into its suitability for large-scale production.

In terms of applications, 4-butoxy-2,6-difluorobenzyl alcohol has shown promise as an intermediate in the synthesis of agrochemicals, particularly herbicides and fungicides. Its ability to undergo diverse transformations makes it a valuable building block for constructing complex molecular architectures. For instance, recent research has demonstrated its use in the preparation of bioisosteric replacements for existing pharmaceutical compounds, enhancing their pharmacokinetic profiles.

The physical and chemical properties of 4-butoxy-2,6-difluorobenzyl alcohol have been extensively studied to understand its behavior under various conditions. Its solubility in common organic solvents and its reactivity towards common reagents have been documented, providing essential data for its safe handling and application in industrial processes. Additionally, computational studies have been conducted to predict its toxicity profile and environmental fate, ensuring its responsible use in chemical manufacturing.

In conclusion, 4-butoxy-2,6-difluorobenzyl alcohol (CAS No. 438050-19-2) stands out as a versatile compound with significant potential in multiple industries. Its unique structure and reactivity make it an invaluable intermediate in organic synthesis. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly important role in the development of novel chemical entities.